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Compound of Interest

Compound Name: Diisooctyl glutarate

Cat. No.: B15342387

Disclaimer: The term "Diisooctyl glutarate” is not consistently defined in scientific literature
and chemical databases. There is significant ambiguity regarding its precise chemical structure
and corresponding identifiers such as a CAS number. Searches for this compound often lead to
information on related but distinct chemicals. This guide will focus on the well-characterized
compound Diisobutyl glutarate, as a representative glutarate ester, and will also provide
available data on other related glutarate esters for comparative purposes.

Introduction to Glutarate Esters

Glutarate esters are diesters of glutaric acid (pentanedioic acid). They are utilized in a variety of
industrial applications, including as plasticizers, solvents, and intermediates in chemical
synthesis. Their physical and chemical properties are largely determined by the nature of the
alcohol moieties esterified to the glutaric acid backbone. This guide provides a detailed
overview of the chemical properties and structure of diisobutyl glutarate, a common example of
a glutarate ester.

Chemical Structure and Identification of Diisobutyl
Glutarate

Diisobutyl glutarate is the diester of glutaric acid and isobutanol. Its structure consists of a
central five-carbon glutarate chain with two isobutyl groups attached via ester linkages.

Molecular Structure Visualization:
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Caption: 2D structure of Diisobutyl Glutarate.

Table 1: Chemical Identifiers for Diisobutyl Glutarate

Identifier Value
CAS Number 71195-64-7[1][2][31[4]
Molecular Formula C13H2404[1][2][31[4]
IUPAC Name bis(2-methylpropyl) pentanedioate[4]
Diisobutyl pentanedioate, Glutaric acid
Synonyms .
diisobutyl ester[1][2][3]
INChl=1S/C13H2404/c1-10(2)8-16-12(14)6-5-7-
InChl 13(15)17-9-11(3)4/h10-11H,5-9H2,1-4H3[1][2]
[3]
UFWRCRCDRAUAAO-UHFFFAOYSA-N[1][2]
InChlKey
[3]
SMILES CC(C)COC(=0)Cccce(=0)occ(C)Cl4]

Physicochemical Properties

The physicochemical properties of diisobutyl glutarate are summarized in the table below.
These properties are crucial for determining its applications and for ensuring safe handling and
storage.

Table 2: Physicochemical Properties of Diisobutyl Glutarate
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Property Value

Molecular Weight 244.33 g/mol [1][4]
Boiling Point 267 °C at 760 mmHg
Density 0.974 g/cm?3

Flash Point 116.3 °C

LogP 2.55510

Refractive Index 1.437

Spectroscopic Data

Detailed experimental spectroscopic data such as NMR and IR spectra for diisobutyl glutarate
are not readily available in public databases. However, the expected spectral features can be
predicted based on its structure.

» 1H NMR: Expected signals would include triplets and multiplets for the methylene protons of
the glutarate backbone, a doublet for the methylene protons of the isobutyl groups, a
multiplet for the methine proton of the isobutyl groups, and a doublet for the terminal methyl
protons of the isobutyl groups.

e 13C NMR: Carbon signals would be expected for the carbonyl carbons of the ester groups,
the methylene carbons of the glutarate backbone, and the carbons of the isobutyl groups.

» IR Spectroscopy: A strong absorption band characteristic of the C=0 stretching of the ester
functional group would be prominent, typically in the region of 1735-1750 cm~1. C-O
stretching bands would also be present, along with C-H stretching and bending vibrations for
the alkyl portions of the molecule.

Experimental Protocols

Specific, detailed experimental protocols for the synthesis and analysis of diisobutyl glutarate
are not widely published in readily accessible literature. However, general methods for the
synthesis of esters and the analysis of related compounds can be applied.
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Synthesis: A common method for the synthesis of esters like diisobutyl glutarate is through
Fischer esterification. This would involve reacting glutaric acid with an excess of isobutanol in
the presence of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. The
reaction is typically heated to drive the equilibrium towards the product, often with the removal
of water as it is formed.

Workflow for a Generic Fischer Esterification:

Glutaric Acid + eatant Crude Diisobutyl Glutarate
Isobutanol (excess) + + Water + Excess Isobutanol Pure Diisobutyl Glutarate
3 Remove Water
Acid Catalyst + Catalyst

Click to download full resolution via product page
Caption: Generalized workflow for Fischer esterification.

Analytical Methods: The analysis of glutarate esters can be performed using standard
chromatographic techniques. Gas chromatography (GC) coupled with a flame ionization
detector (FID) or a mass spectrometer (MS) is a suitable method for the quantification and
identification of these compounds. High-performance liquid chromatography (HPLC) could also
be employed, particularly for less volatile glutarate esters.

Safety and Handling

Safety data for diisobutyl glutarate is not extensively available. However, based on the safety
data sheets (SDS) of similar short-chain dialkyl esters, the following general precautions should
be observed:

» Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Wear
appropriate personal protective equipment (PPE), including gloves and safety glasses.

o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents, acids, and bases. Keep containers tightly closed.

e Hazards: May cause skin and eye irritation. Inhalation of vapors or mists may cause
respiratory tract irritation.
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It is crucial to consult the specific Safety Data Sheet for any chemical before handling.

Data on Related Glutarate Esters

For the purpose of comparison, a summary of identifiers for other related glutarate esters is
provided below.

Table 3: Identifiers for Other Glutarate Esters

Molecular Weight (

Compound Name CAS Number Molecular Formula
g/mol )
Dimethyl glutarate 1119-40-0 C7H1204 160.17
Diethyl glutarate 818-38-2 C9H1604 188.22
Dibutyl glutarate 6624-57-3 C13H2404 244.33
Diisodecyl glutarate 53389-77-2 C25H4804 412.65
Conclusion

While the specific compound "diisooctyl glutarate” remains ambiguously defined in the public
domain, this guide provides a comprehensive overview of a closely related and well-
characterized analogue, diisobutyl glutarate. The provided data on its chemical properties,
structure, and general synthetic and analytical methodologies serves as a valuable resource for
researchers, scientists, and drug development professionals working with glutarate esters. It is
recommended to use specific CAS numbers for procurement and in scientific communications

to avoid ambiguity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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on Diisobutyl Glutarate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15342387#diisooctyl-glutarate-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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